Cas no 2172565-56-7 (4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylazetidin-3-yl}butanoic acid)

• Product Name: 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylazetidin-3-yl}butanoic acid
• CAS No: 2172565-56-7
• MF: C₂₆H₂₅N₃O₅S
• MW: 491.55880522728
• CID: 6452627
• PubChem ID: 165569608
• Update Time: 2025-11-01

4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylazetidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylazetidin-3-yl}butanoic acid
• 4-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-5-carbonyl]azetidin-3-yl}butanoic acid
• EN300-1580913
• 2172565-56-7

• Inchi： 1S/C26H25N3O5S/c30-23(31)11-5-6-16-13-29(14-16)24(32)22-12-27-25(35-22)28-26(33)34-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,12,16,21H,5-6,11,13-15H2,(H,30,31)(H,27,28,33)
• InChI Key： MZNNZHZAVQSWNO-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC=C1C(N1CC(CCCC(=O)O)C1)=O

Computed Properties

• Exact Mass: 491.15149208g/mol
• Monoisotopic Mass: 491.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 137Ų

Additional information on 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylazetidin-3-yl}butanoic acid

Recent Advances in the Study of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylazetidin-3-yl}butanoic acid (CAS: 2172565-56-7)

The compound 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylazetidin-3-yl}butanoic acid (CAS: 2172565-56-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a thiazole ring, and an azetidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of the synthetic pathway for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis route that minimizes side reactions and improves purity. The method involves a multi-step process starting from commercially available precursors, with the Fmoc group serving as a protective moiety for the amino functionality. This advancement is critical for scaling up production and ensuring reproducibility in further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have revealed that 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylazetidin-3-yl}butanoic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to interfere with the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are required to confirm these findings and assess the compound's pharmacokinetic properties.

Another promising avenue of research involves the use of this compound as a versatile intermediate in peptide and peptidomimetic synthesis. The presence of both the Fmoc-protected amine and the carboxylic acid functionality allows for straightforward incorporation into larger molecular frameworks. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) highlights its utility in the design of novel protease inhibitors, where the thiazole ring contributes to enhanced binding affinity and selectivity.

Despite these encouraging results, challenges remain in the development of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylazetidin-3-yl}butanoic acid as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Computational modeling and high-throughput screening approaches are currently being employed to identify derivatives with improved pharmacological profiles.

In conclusion, the compound 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylazetidin-3-yl}butanoic acid (CAS: 2172565-56-7) represents a valuable scaffold in medicinal chemistry with multiple potential applications. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for clinical development. The integration of synthetic chemistry, computational design, and biological evaluation will be crucial in unlocking the full potential of this intriguing molecule.